Lipophilicity (XLogP3) vs. Positional Isomers
5-Cyclopropoxy-2-(methylthio)aniline's XLogP3 value quantifiably deviates from the range observed for its most common positional isomer 2-cyclopropoxy-5-(methylthio)aniline, despite sharing the identical molecular formula and atom connectivity count. The ortho-methylthio/meta-cyclopropoxy configuration creates a dipole orientation that alters the compound's partition coefficient relative to isomers where the ether is adjacent to the amino group [1].
| Evidence Dimension | Partition coefficient (lipophilicity) computed by XLogP3 3.0 |
|---|---|
| Target Compound Data | XLogP3 = 2.2 (predicted) |
| Comparator Or Baseline | 2-Cyclopropoxy-5-(methylthio)aniline: XLogP3 = 2.3; 2-Cyclopropoxy-4-(methylthio)aniline: XLogP3 = 2.3 |
| Quantified Difference | ΔXLogP3 = -0.1 (lower lipophilicity for target compound) |
| Conditions | In silico prediction using PubChem XLogP3 3.0 algorithm, based on 2D molecular structure |
Why This Matters
A lower XLogP3 suggests marginally improved aqueous solubility and a distinct pharmacokinetic profile, which is critical when selecting a lead-like building block for oral bioavailability optimization.
- [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source
